![molecular formula C8H13Cl2N3O B2595683 2-(Pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride CAS No. 2155852-39-2](/img/structure/B2595683.png)
2-(Pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride
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Overview
Description
“2-(Pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride” is a chemical compound with the CAS Number: 2155852-39-2 . It has a molecular weight of 238.12 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The compound’s IUPAC Name is “2-(pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride” and its InChI Code is "1S/C8H11N3O.2ClH/c12-7-3-5-10-8(11-7)6-2-1-4-9-6;;/h3,5-6,9H,1-2,4H2,(H,10,11,12);2*1H" . This indicates the compound’s molecular structure and the arrangement of atoms.Scientific Research Applications
- Application : Derivatives of 2-(pyrrolidin-1-yl)pyrimidine act as VR1 antagonists, potentially offering pain relief and anti-inflammatory effects .
- Application : These derivatives can modulate IGF-1R, potentially impacting cancer cell proliferation and survival .
- Application : Some derivatives exhibit antioxidative effects, which could be relevant for oxidative stress-related conditions .
- Application : Certain compounds demonstrate antibacterial properties, potentially aiding in the fight against infections .
Antagonism of Vanilloid Receptor 1 (VR1):
Modulation of Insulin-Like Growth Factor 1 Receptor (IGF-1R):
Enzyme Inhibition
Antioxidant Properties
Antibacterial Activity
Cell Cycle Effects
Safety and Hazards
The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Mechanism of Action
Target of Action
Similar compounds have been evaluated against immortalized rat hepatic stellate cells (hsc-t6) . More research is needed to identify the specific targets of this compound.
Mode of Action
It’s worth noting that similar compounds have shown to inhibit collagen prolyl-4-hydroxylase . This suggests that 2-(Pyrrolidin-2-yl)pyrimidin-4-ol dihydrochloride might interact with its targets in a similar manner.
Biochemical Pathways
Based on the potential inhibition of collagen prolyl-4-hydroxylase, it can be inferred that this compound may affect the collagen synthesis pathway .
Result of Action
Similar compounds have shown to significantly reduce the content of hydroxyproline, suggesting a potential anti-fibrotic activity .
Action Environment
One source suggests that similar compounds should be stored in an inert atmosphere at room temperature .
properties
IUPAC Name |
2-pyrrolidin-2-yl-1H-pyrimidin-6-one;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O.2ClH/c12-7-3-5-10-8(11-7)6-2-1-4-9-6;;/h3,5-6,9H,1-2,4H2,(H,10,11,12);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFEAJNFUVGQINA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2=NC=CC(=O)N2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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